3-(2-bromo-4-methylphenoxy)-N-(2-methoxyethyl)-1-propanamine

• IUPAC Name: 3-(2-bromo-4-methylphenoxy)-N-(2-methoxyethyl)propan-1-amine
• InChI: InChI=1S/C13H20BrNO2/c1-11-4-5-13(12(14)10-11)17-8-3-6-15-7-9-16-2/h4-5,10,15H,3,6-9H2,1-2H3
• InChI Key: UCMJGCORGIOBER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCNCCOC)Br
• Molecular Formula: C13H20BrNO2
• Molecular Weight: 302.21 g/mol

Description

“3-(2-bromo-4-methylphenoxy)-N-(2-methoxyethyl)-1-propanamine” is an organic compound. It contains a bromine atom, a methoxy group, and an amine group, which are attached to different carbon atoms in the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine, methoxy, and amine groups would likely have significant effects on the compound’s structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The bromine atom might be involved in substitution reactions, while the amine group could participate in acid-base reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the environment in which it is used. For example, if this compound is used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile or reactive, it could pose a risk of explosion or fire. Additionally, the compound could be harmful or toxic if ingested, inhaled, or in contact with the skin.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, the compound could be studied for its potential use in pharmaceuticals, materials science, or chemical synthesis.